PTI-2 (hydrochloride)
Description
PTI-2 (hydrochloride) is a synthetic organic compound with the chemical name N-(2-methoxyethyl)-N-(1-methylethyl)-2-(1-pentyl-1H-indol-3-yl)-4-thiazolemethanamine monohydrochloride . It is classified as a thiazole-indole derivative, characterized by a pentyl-substituted indole ring linked to a thiazole moiety and modified with methoxyethyl and isopropylamine groups. The hydrochloride salt form enhances its solubility in polar solvents, making it suitable for experimental applications in medicinal chemistry and pharmacology.
However, its precise biological targets and mechanisms remain uncharacterized in the available literature.
Properties
Molecular Formula |
C23H33N3OS · HCl |
|---|---|
Molecular Weight |
436.1 |
InChI |
InChI=1S/C23H33N3OS.ClH/c1-5-6-9-12-26-16-21(20-10-7-8-11-22(20)26)23-24-19(17-28-23)15-25(18(2)3)13-14-27-4;/h7-8,10-11,16-18H,5-6,9,12-15H2,1-4H3;1H |
InChI Key |
CTUGBODVZGSSRI-UHFFFAOYSA-N |
SMILES |
CCCCCN1C=C(C2=NC(CN(CCOC)C(C)C)=CS2)C3=CC=CC=C31.Cl |
Synonyms |
N-Pentyl-3-thiazole-indole analog 2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
PTI-2 (hydrochloride) belongs to a class of structurally complex molecules with heterocyclic cores. Below is a comparative analysis with analogous compounds based on structural, functional, and pharmacological properties:
Table 1: Structural and Functional Comparison
Key Comparative Insights
Structural Complexity: PTI-2 (hydrochloride) and AB-FUBINACA share heterocyclic cores (thiazole/indole vs. indazole), but PTI-2 lacks the carboxamide linker common in synthetic cannabinoids . Unlike prilocaine, PTI-2 lacks an amide bond, suggesting divergent biological targets .
Solubility and Salt Forms :
- The hydrochloride salt of PTI-2 mirrors prilocaine’s formulation, improving aqueous solubility for in vitro studies .
Pharmacological Context: While AB-FUBINACA and 4-bromo-2,5-DMMA have documented receptor interactions (cannabinoid CB1 and serotonin receptors, respectively), PTI-2’s targets are unverified .
Research Utility :
- PTI-2 is supplied in microgram quantities (e.g., 25 μg), indicating preliminary investigative use, unlike prilocaine, which is clinically established .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
